Cas no 115864-73-8 (4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl-)

• Product Name: 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl-
• CAS No: 115864-73-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 170453
• PubChem ID: 86320
• Update Time: 2025-06-08

4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl-
• 1-methyl-2-ethyl-3-hydroxypyridin-4-one
• 2-ethyl-3-hydroxy-1-methylpyridin-4-one
• 2-Ethyl-3-hydroxy-1-methyl-4(1H)-pyridinone
• 2-ethyl-3-hydroxy-1-methylpyridin-4(1H)-one
• CP93
• 1-methyl-2-ethyl-3-hydroxy-4-pyridone
• 1-methyl-2-ethyl-3-hydroxypyrid-4-one
• 4(1H)-Pyridinone, 2-ethyl-3-hydroxy-1-methyl-
• DTXSID00151208
• Z1251353126
• 115864-73-8
• EN300-6773386
• SCHEMBL869287
• CHEMBL82597
• 2-ethyl-3-hydroxy-1-methyl-1,4-dihydropyridin-4-one

• Inchi： 1S/C8H11NO2/c1-3-6-8(11)7(10)4-5-9(6)2/h4-5,11H,3H2,1-2H3
• InChI Key： YHUAHVPZGNXPMS-UHFFFAOYSA-N
• SMILES： OC1C(C=CN(C)C=1CC)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.168
• Boiling Point: 249.5°Cat760mmHg
• Flash Point: 104.7°C
• Refractive Index: 1.546
• PSA: 40.54

Additional information on 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl-

Comprehensive Overview of 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl- (CAS No. 115864-73-8)

The compound 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl- (CAS No. 115864-73-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a pyridinone core with ethyl, hydroxy, and methyl substituents, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug development, owing to its ability to modulate biological pathways. The compound's CAS number 115864-73-8 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry.

In recent years, the demand for heterocyclic compounds like 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl- has surged due to their versatility in medicinal chemistry. This compound is often discussed in the context of enzyme inhibition and receptor binding, which are critical mechanisms in treating diseases such as cancer and inflammation. Online searches for "pyridinone derivatives uses" and "CAS 115864-73-8 applications" highlight the growing curiosity about its pharmacological potential. Its hydroxy group and ethyl substitution contribute to its solubility and reactivity, making it a preferred choice for synthetic chemists.

The synthesis of 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl- involves multi-step organic reactions, often starting from readily available precursors. Its methyl group at position 1 and hydroxy group at position 3 are key functional groups that influence its chemical behavior. Researchers frequently explore "how to synthesize 2-ethyl-3-hydroxy-1-methyl-4(1H)-pyridinone" or "CAS 115864-73-8 synthesis route" to optimize production methods. The compound's stability under various conditions also makes it a candidate for high-throughput screening in drug discovery programs.

Beyond pharmaceuticals, 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl- has potential applications in material science and catalysis. Its ability to form complexes with metals is being investigated for use in green chemistry initiatives. Searches like "pyridinone metal complexes" and "sustainable catalysis with CAS 115864-73-8" reflect this emerging interest. The compound's electron-rich structure enables it to participate in redox reactions, which are pivotal in developing eco-friendly industrial processes.

Quality control and analytical characterization of 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl- are essential for ensuring its efficacy in research. Techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structure. Queries like "how to analyze CAS 115864-73-8" or "pyridinone derivative purity testing" are prevalent among laboratory professionals. The compound's spectroscopic properties are well-documented, aiding in its identification and quantification in complex mixtures.

In conclusion, 4(1H)-Pyridinone,2-ethyl-3-hydroxy-1-methyl- (CAS No. 115864-73-8) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and catalysis. Its structural features, including the ethyl, hydroxy, and methyl groups, make it a subject of ongoing research. As interest in sustainable chemistry and drug discovery grows, this compound is likely to remain a focal point in scientific discussions and industrial applications.